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Compound of Interest

Compound Name: 3-Methylheptane

Cat. No.: B165616 Get Quote

Essential safety protocols and logistical plans are paramount for laboratory personnel handling

3-Methylheptane. This guide provides immediate, procedural, and step-by-step instructions for

the safe use, storage, and disposal of this chemical, ensuring the well-being of researchers and

the integrity of their work.

3-Methylheptane is a colorless, flammable liquid with a gasoline-like odor.[1] It is classified as

a highly flammable liquid and vapor that can cause skin irritation and may be fatal if swallowed

or enters the airways.[2][3][4][5][6] Inhalation may also lead to drowsiness or dizziness.[4][7]

Furthermore, it poses a significant environmental hazard, being very toxic to aquatic life with

long-lasting effects.[4] Adherence to strict safety measures is therefore non-negotiable.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical when working with 3-Methylheptane.

The following table summarizes the required PPE.
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

Protects against splashes and

vapors.[2][6]

Hand Protection

Chemical-impermeable and

fire/flame resistant gloves.

Always inspect gloves prior to

use.

Prevents skin contact and

irritation.[2][6]

Body Protection

Fire/flame resistant and

impervious clothing. A lab coat

is mandatory.

Protects skin from splashes

and contamination.[2][6]

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.

Prevents inhalation of harmful

vapors.[2][6]

Chemical and Physical Properties
Understanding the physical and chemical properties of 3-Methylheptane is crucial for safe

handling and storage.
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Property Value

CAS Number 589-81-1[2][8]

Molecular Formula C8H18[8]

Molecular Weight 114.23 g/mol [1][8]

Appearance Colorless liquid[1][8][9]

Odor Gasoline-like[1]

Boiling Point 118 °C[8][9]

Melting Point -121 °C[2]

Flash Point 45 °F[8]

Density 0.705 g/mL at 25 °C[8][9]

Water Solubility 792 μg/kg at 25 °C[8]

Occupational Exposure Limits
Adherence to established exposure limits is a key component of laboratory safety.

Jurisdiction
Time-Weighted Average
(TWA)

Short-Term Exposure Limit
(STEL)

Finland 300 ppm (1400 mg/m³)
380 ppm (1800 mg/m³) (15-

minute average)[2][6]

ACGIH 300 ppm[8] Not Established

Experimental Protocols: Handling and Disposal
Procedures
A systematic approach to handling and disposal is essential to minimize risks.

Handling 3-Methylheptane
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Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.[2][6]

Inspect all PPE for integrity before use.

Locate and ensure accessibility of emergency equipment, including a safety shower and

eyewash station.

Remove all potential ignition sources from the vicinity.[2][6]

Dispensing and Use:

Ground and bond all containers and receiving equipment to prevent static discharge.[2][5]

Use only non-sparking tools.[2][5]

Avoid breathing vapors, mists, or gas.[2][5]

Prevent contact with skin and eyes.[2]

Keep containers tightly closed when not in use.[2][5]

In Case of a Spill:

Evacuate personnel from the immediate area.

Remove all ignition sources.

Ventilate the area.

Contain the spill using an inert absorbent material (e.g., sand, earth, vermiculite).

Collect the absorbed material and place it in a suitable, sealed container for disposal.[5]

Do not allow the spill to enter drains or waterways.[2]

Disposal of 3-Methylheptane Waste
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Proper disposal of 3-Methylheptane and contaminated materials is crucial to prevent

environmental harm and ensure regulatory compliance.

Waste Collection:

Collect all 3-Methylheptane waste, including contaminated absorbent materials, in a

designated, properly labeled, and sealed container.

The container must be compatible with the chemical.[10]

Labeling:

Clearly label the waste container as "Hazardous Waste" and include the name "3-
Methylheptane".[10]

Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials and ignition sources.[2]

Ensure the container is tightly closed at all times, except when adding waste.[10]

Disposal:

Dispose of the hazardous waste through a licensed waste disposal contractor.

Follow all local, regional, and national regulations for hazardous waste disposal.[2][5]

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of 3-Methylheptane

Start

Preparation:
- Work in well-ventilated area

- Inspect PPE
- Ensure emergency equipment access

- Remove ignition sources

Handling:
- Ground and bond containers

- Use non-sparking tools
- Avoid inhalation and contact

- Keep containers closed

Spill Occurs

No

Waste Collection:
- Use designated, compatible containers
- Seal and label as 'Hazardous Waste'

Spill Response:
- Evacuate and ventilate

- Remove ignition sources
- Contain with inert material

- Collect for disposal

Yes

Disposal:
- Store waste safely

- Use licensed contractor
- Follow all regulations

End

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 3-Methylheptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b165616?utm_src=pdf-custom-synthesis
https://www.solubilityofthings.com/3-methylheptane
https://www.chemicalbook.com/msds/3-methylheptane.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylheptane
https://www.cpachem.com/msds?num=SB40610&dnl=sd_-_3-Methylheptane_%5BCAS_589-81-1%5D_%28SB40610%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AAL12006&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/3-methylheptane-pid_Seven44480.html
https://www.fishersci.ca/shop/products/3-methylheptane-97-thermo-scientific/aal1200603
https://m.chemicalbook.com/ProductChemicalPropertiesCB2170594_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2170594.htm
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/product/b165616#personal-protective-equipment-for-handling-3-methylheptane
https://www.benchchem.com/product/b165616#personal-protective-equipment-for-handling-3-methylheptane
https://www.benchchem.com/product/b165616#personal-protective-equipment-for-handling-3-methylheptane
https://www.benchchem.com/product/b165616#personal-protective-equipment-for-handling-3-methylheptane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165616?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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